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Compound of Interest

Compound Name: 1-(Allyloxy)-2-bromobenzene

Cat. No.: B047245

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards, safety
precautions, and handling procedures for 1-(Allyloxy)-2-bromobenzene. The information
herein is compiled from available safety data sheets (SDS) of analogous compounds, chemical
databases, and toxicological reviews. This document is intended to supplement, not replace,
institutional safety protocols and professional judgment.

Chemical and Physical Properties

While specific experimental data for 1-(Allyloxy)-2-bromobenzene is limited in publicly
accessible literature, a combination of computed data and information from structurally similar
compounds allows for a reasonable estimation of its properties.

Table 1: Physical and Chemical Properties of 1-(Allyloxy)-2-bromobenzene and Related
Compounds
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1-(Allyloxy)-2-
Bromobenzene
Property bromobenzene .
(Experimental)
(Computed)
Molecular Formula CoHoBrOJ[1] CeHsBr
Molecular Weight 213.07 g/mol [1] 157.01 g/mol
Boiling Point Not available 156 °C[2]
Melting Point Not available -31 °C[2]
Flash Point Not available 51 °C (124 °F)[2]
Density Not available 1.491 g/mL at 25 °C[2]
Water Solubility Insoluble (predicted) <0.1 g/100 mL at 20.5 °CJ[2]
XLogP3 (Lipophilicity) 3.1[1] 2.99

Hazard Identification and Classification

A formal GHS classification for 1-(Allyloxy)-2-bromobenzene is not readily available.
However, based on the known hazards of its constituent parts (bromobenzene and an allyl
ether moiety) and data for the related compound 1-Allyl-2-bromobenzene, the following
hazards should be anticipated.

Table 2: Anticipated GHS Hazard Classification for 1-(Allyloxy)-2-bromobenzene
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Hazard Class

Hazard Category

Rationale/Supporting
Evidence

Flammable Liquids

Category 3

Bromobenzene has a flash
point of 51°C. The addition of
the allyloxy group is unlikely to
significantly decrease its

flammability.

Acute Toxicity, Oral

Category 4

The related compound 1-Allyl-
2-bromobenzene is classified

as H302: Harmful if swallowed.

Skin Corrosion/Irritation

Category 2

Bromobenzene is a known
skin irritant (H315).[2]

Serious Eye Damage/Eye

Irritation

Category 2A

The related compound 1-Allyl-
2-bromobenzene is classified
as H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

Category 3 (Respiratory

Many volatile aromatic

compounds can cause

(Single Exposure) Irritation) ) o
respiratory tract irritation.
) Bromobenzene is toxic to
Hazardous to the Aquatic o ] ]
Category 2 aquatic life with long-lasting

Environment, Chronic

effects (H411).[2]

NFPA 704 Diamond (Estimated)

Based on the data for bromobenzene, the NFPA 704 rating for 1-(Allyloxy)-2-bromobenzene

can be estimated as follows:

o Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

o Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperatures before ignition can occur.

« Instability (Yellow): O - Normally stable, even under fire conditions.
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e Special (White): None

Toxicological Information

Detailed toxicological studies on 1-(Allyloxy)-2-bromobenzene are not available. The
toxicological profile is therefore inferred from data on bromobenzene and general principles of
toxicology for aryl ethers.

¢ Acute Toxicity: Expected to be harmful if swallowed, based on analogous compounds.
Inhalation of vapors may cause respiratory tract irritation, dizziness, and drowsiness. Skin
contact may lead to irritation.

e Chronic Toxicity: Chronic exposure to bromobenzene is known to cause liver damage.[3] It is
metabolized in the liver to reactive intermediates that can lead to cellular damage.[4] Similar
hepatotoxic effects should be considered a potential risk for 1-(Allyloxy)-2-bromobenzene.

» Carcinogenicity and Mutagenicity: Benzene, a related compound, is a known human
carcinogen.[3] While there is no specific data for 1-(Allyloxy)-2-bromobenzene, its
clastogenic potential (ability to cause chromosome damage) should be considered, as this is
a known effect of benzene and its metabolites.[4]

Experimental Protocols and Handling Procedures
Synthesis via Williamson Ether Synthesis

A detailed experimental protocol for the synthesis of 1-(Allyloxy)-2-bromobenzene is not
readily available in the searched literature. The following is a generalized procedure based on
the Williamson ether synthesis, a common method for preparing such compounds.

Objective: To synthesize 1-(Allyloxy)-2-bromobenzene from 2-bromophenol and allyl bromide.
Materials:

e 2-bromophenol

e Allyl bromide

o Potassium carbonate (or another suitable base)
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» Acetone (or another suitable polar aprotic solvent)
o Diethyl ether (for extraction)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

» To a solution of 2-bromophenol in acetone in a round-bottom flask, add potassium
carbonate.

 Stir the mixture at room temperature for 15-20 minutes.
¢ Add allyl bromide to the reaction mixture.

» Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress
by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Concentrate the filtrate under reduced pressure using a rotary evaporator.
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» Dissolve the residue in diethyl ether and transfer to a separatory funnel.

e Wash the organic layer sequentially with saturated agqueous sodium bicarbonate solution and
brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.

Purify the crude product by vacuum distillation or column chromatography.

Safety Precautions and Emergency Procedures
Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene).

» Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential
splashing, chemical-resistant aprons and sleeves should be worn.

e Respiratory Protection: All handling of 1-(Allyloxy)-2-bromobenzene should be conducted
in a well-ventilated chemical fume hood. If there is a risk of inhalation, a NIOSH-approved
respirator with an organic vapor cartridge should be used.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Use only in
a chemical fume hood. Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.

Emergency Procedures

 In case of Skin Contact: Immediately remove contaminated clothing and wash the affected
area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
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persists.

 In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 In case of Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.
If breathing has stopped, give artificial respiration. Seek immediate medical attention.

 In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.

 In case of a Spill: Evacuate the area. Remove all sources of ignition. Absorb the spill with an
inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.
Ventilate the area and wash the spill site after material pickup is complete.

 In case of Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.
Water spray may be used to cool fire-exposed containers.

Visualizations
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Caption: Anticipated hazards of 1-(Allyloxy)-2-bromobenzene.
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Caption: First aid workflow for exposure to 1-(Allyloxy)-2-bromobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b047245#potential-hazards-and-safety-
precautions-for-handling-1-allyloxy-2-bromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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